Cas no 1330261-47-6 (Sertaconazole-d6)

• Product Name: Sertaconazole-d6
• CAS No: 1330261-47-6
• MF: C₂₀H₁₅Cl₃N₂OS
• MW: 443.806870698929
• CID: 1061751
• PubChem ID: 71752185
• Update Time: 2025-04-20

Sertaconazole-d6 Chemical and Physical Properties

Names and Identifiers

• Sertaconazole-d6
• 1-[2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-1,1,2-trideuterio-2-(2,4-dichlorophenyl)ethyl]-2,4,5-trideuterioimidazole
• Arasertaconazole-d6
• FI 7045-d6
• DTXSID50858391
• J-006284
• HY-B0736S1
• CS-0202504
• 1-{2-[(7-Chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)(~2~H_3_)ethyl}(~2~H_3_)-1H-imidazole
• 1330261-47-6

• Inchi： 1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2/i6D,7D,9D2,12D,19D
• InChI Key： JLGKQTAYUIMGRK-KXPIIPBPSA-N
• SMILES： ClC1C=C(C=CC=1C([2H])(C([2H])([2H])N1C([2H])=NC([2H])=C1[2H])OCC1=CSC2C(=CC=CC1=2)Cl)Cl

Computed Properties

• Exact Mass: 442.03500
• Monoisotopic Mass: 442.034728g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.29000
• LogP: 7.01610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes